Cas no 902617-87-2 (6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 902617-87-2
• MF: C₂₄H₂₀FNO₃S
• MW: 421.483908653259
• CID: 6321689
• PubChem ID: 20874575
• Update Time: 2025-06-12

6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 6-fluoro-3-(4-methylbenzenesulfonyl)-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• 6-fluoro-1-[(4-methylphenyl)methyl]-3-(4-methylphenyl)sulfonylquinolin-4-one
• AKOS001838860
• 6-fluoro-1-(4-methylbenzyl)-3-tosylquinolin-4(1H)-one
• F3407-2156
• 902617-87-2

• Inchi： 1S/C24H20FNO3S/c1-16-3-7-18(8-4-16)14-26-15-23(24(27)21-13-19(25)9-12-22(21)26)30(28,29)20-10-5-17(2)6-11-20/h3-13,15H,14H2,1-2H3
• InChI Key： RBGCNBMKLIOCNB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1C(C2C=C(C=CC=2N(C=1)CC1C=CC(C)=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 421.11479284g/mol
• Monoisotopic Mass: 421.11479284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Professional Introduction to Compound with CAS No 902617-87-2 and Product Name: 6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one

The compound with the CAS number 902617-87-2 and the product name 6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of dihydroquinolinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent, a methylbenzenesulfonyl group, and a methylphenyl moiety, contribute to its unique chemical properties and biological interactions.

Recent research in the field of medicinal chemistry has highlighted the importance of fluoro-substituted compounds in enhancing drug efficacy and metabolic stability. The introduction of a fluoro atom at the 6-position of the dihydroquinolinone scaffold in this compound is strategically positioned to influence both electronic and steric properties. This modification has been shown to improve binding affinity to biological targets, a critical factor in drug design. The fluoro group can also enhance lipophilicity, which is often essential for crossing biological membranes, thereby increasing bioavailability.

The presence of a 4-methylbenzenesulfonyl group at the 3-position adds another layer of complexity to the molecule's interactions. Sulfonamide derivatives are well-known for their pharmacological activity, often exhibiting anti-inflammatory, antimicrobial, and antiviral properties. The sulfonyl group can participate in hydrogen bonding interactions with biological targets, which is crucial for achieving high specificity and potency. Additionally, the electron-withdrawing nature of the sulfonyl group can modulate the electronic properties of the molecule, influencing its reactivity and binding behavior.

The methylphenyl moiety at the 1-position further contributes to the compound's structural diversity. This aromatic ring system can engage in π-stacking interactions with biological targets, which is a common mode of binding for many pharmacologically active compounds. The combination of these structural elements—fluoro, methylbenzenesulfonyl, and methylphenyl—makes this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been growing interest in developing novel therapeutic agents based on dihydroquinolinone derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious diseases. The unique structural features of this compound make it an attractive candidate for further exploration in these areas.

One particularly intriguing aspect of this compound is its potential as an inhibitor of enzymes involved in cancer cell proliferation. Dihydroquinolinones have been shown to interact with key enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer cells. The presence of the fluoro, sulfonyl, and methylphenyl groups may enhance its ability to bind to these enzymes and modulate their activity. Preliminary studies have suggested that such modifications can improve binding affinity and selectivity, reducing off-target effects.

Another area of interest is the potential application of this compound as an antiviral agent. Viruses often rely on specific enzymes for replication, and inhibitors targeting these enzymes can be effective therapeutic strategies. The structural features of this compound may allow it to interact with viral enzymes such as proteases or polymerases, inhibiting viral replication. The fluoro substituent may enhance its ability to cross cell membranes, improving its access to intracellular targets.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce each functional group while maintaining regioselectivity. The use of palladium-catalyzed cross-coupling reactions is particularly useful for forming carbon-carbon bonds between the aromatic rings and other functional groups. These reactions provide a high degree of selectivity and are compatible with sensitive functional groups such as fluorine.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as NMR (nuclear magnetic resonance), mass spectrometry (MS), and X-ray crystallography (XRD). These techniques provide detailed information about the molecular structure, confirming that the desired product has been obtained without impurities. Biological testing follows characterization to evaluate its potency against various targets.

In conclusion, the compound with CAS number 902617-87-2 and product name *6-fluoro-3-(4-methylbenzenesulfonyl)-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one* represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a promising candidate for further investigation in drug discovery. The presence of a *fluoro* substituent, *methylbenzenesulfonyl* group, and *methylphenyl* moiety contributes to its diverse biological activities and potential therapeutic applications. Ongoing research aims to fully elucidate its mechanisms of action and explore its potential as a lead compound for new therapeutic agents.